4-amino-2-methylbenzohydrazide

• IUPAC Name: 4-amino-2-methylbenzohydrazide
• InChI: InChI=1S/C8H11N3O/c1-5-4-6(9)2-3-7(5)8(12)11-10/h2-4H,9-10H2,1H3,(H,11,12)
• InChI Key: NPGIFTMMGNPIMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N)C(=O)NN
• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol

Description

4-Amino-2-methylbenzohydrazide (4-AMBH) is an organic compound derived from benzohydrazide and is widely used in scientific research and laboratory experiments. It is a versatile compound with a wide range of applications in various fields, including medicinal chemistry, organic synthesis, and biochemistry. 4-AMBH has been used for the synthesis of many compounds, such as amino acids, peptides, and nucleosides, as well as for the determination of their structure and properties. In addition, 4-AMBH has been used to study the mechanism of action of a variety of enzymes and proteins.

Scientific Research Applications

4-amino-2-methylbenzohydrazide has been used in a variety of scientific research applications. It has been used to synthesize a wide range of compounds, such as amino acids, peptides, and nucleosides. 4-amino-2-methylbenzohydrazide has also been used to study the mechanism of action of a variety of enzymes and proteins. In addition, 4-amino-2-methylbenzohydrazide has been used to study the structure and properties of various compounds.

Mechanism of Action

The mechanism of action of 4-amino-2-methylbenzohydrazide is not fully understood. However, it is believed that the Schiff base formed from the reaction of benzohydrazide and an amine is reduced by a reducing agent, such as sodium borohydride or lithium aluminum hydride, to form 4-amino-2-methylbenzohydrazide. This reduced form of 4-amino-2-methylbenzohydrazide is then able to bind to the active site of enzymes and proteins, thereby altering their function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-amino-2-methylbenzohydrazide are not fully understood. However, it is believed that 4-amino-2-methylbenzohydrazide can bind to the active sites of enzymes and proteins, thereby altering their function. This can lead to changes in biochemical and physiological processes, such as the metabolism of fatty acids, the synthesis of proteins, and the breakdown of carbohydrates.

Advantages and Limitations for Lab Experiments

4-amino-2-methylbenzohydrazide has several advantages for use in lab experiments. It is relatively easy to synthesize and is relatively stable in aqueous solution. In addition, it is relatively non-toxic and is not easily degraded by enzymes or proteins. However, 4-amino-2-methylbenzohydrazide has some limitations for use in lab experiments. It is not very soluble in organic solvents, and it is not as effective as some other compounds in binding to the active sites of enzymes and proteins.

Future Directions

There are a number of potential future directions for the use of 4-amino-2-methylbenzohydrazide. One potential direction is to explore its use in the synthesis of more complex compounds, such as peptides and nucleosides. Another potential direction is to explore its use in the study of enzyme and protein structure and function. Additionally, 4-amino-2-methylbenzohydrazide could be used to study the biochemical and physiological effects of various compounds and drugs. Finally, 4-amino-2-methylbenzohydrazide could be used to develop new methods for the synthesis of compounds, such as peptides and nucleosides.

Synthesis Methods

4-amino-2-methylbenzohydrazide is usually synthesized by the reaction of benzohydrazide with an amine. This reaction produces a Schiff base, which is then reduced to 4-amino-2-methylbenzohydrazide. The reaction is typically carried out in aqueous solution at room temperature. The reaction can also be carried out in organic solvents, such as dimethylformamide, dimethylsulfoxide, or acetonitrile. The reaction is usually carried out in the presence of a reducing agent, such as sodium borohydride or lithium aluminum hydride.